Cas no 56329-30-7 (hydroxy(hydroxymethanesulphinato-O1,O2)zinc)

• Product Name: hydroxy(hydroxymethanesulphinato-O1,O2)zinc
• CAS No: 56329-30-7
• MF: CH₆O₄SZn
• MW: 179.529936313629
• CID: 1602252
• PubChem ID: 91806
• Update Time: 2025-04-21

hydroxy(hydroxymethanesulphinato-O1,O2)zinc Chemical and Physical Properties

Names and Identifiers

• hydroxy(hydroxymethanesulphinato-O1,O2)zinc
• hydroxymethanesulfinic acid - zinc hydrate (1:1:1)
• NS00087645
• EINECS 260-112-2
• 56329-30-7

• Inchi： 1S/CH4O3S.H2O.Zn/c2-1-5(3)4;;/h2H,1H2,(H,3,4);1H2;
• InChI Key： PHJMLVMGRSFGCQ-UHFFFAOYSA-N
• SMILES： [Zn].S(CO)(=O)O.O

Computed Properties

• Exact Mass: 177.928
• Monoisotopic Mass: 177.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 47
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Boiling Point: 446.4°C at 760 mmHg
• Flash Point: 223.8°C